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Compound of Interest

Compound Name: MeCY5-NHS ester triethylamine

Cat. No.: B15584509

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the use of MeCY5-NHS ester, a bright
and photostable far-red fluorescent dye, in key flow cytometry applications. MeCY5-NHS ester
IS an amine-reactive dye ideal for labeling proteins and tracking cells, offering minimal
autofluorescence and high sensitivity.

Introduction to MeCY5-NHS Ester

MeCY5-NHS ester is a fluorescent labeling reagent that efficiently conjugates with primary
amine groups on proteins and other biomolecules.[1][2] Its N-hydroxysuccinimide (NHS) ester
functional group reacts with primary amines, such as those found on the side chain of lysine
residues, to form a stable amide bond. The sulfonated cyanine dye, MeCY5, exhibits strong
fluorescence in the far-red region of the spectrum, making it compatible with the 633 nm or 647
nm laser lines commonly found on flow cytometers.[1][2] The sulfonate groups enhance its
water solubility, reducing the tendency for aggregation in aqueous buffers.[3]

Key Features:

» Far-Red Fluorescence: Minimizes interference from cellular autofluorescence, leading to
improved signal-to-noise ratios.[1]

» High Molar Extinction Coefficient: Results in bright, easily detectable signals.[1][2][3]
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» Amine-Reactivity: Enables straightforward labeling of proteins, antibodies, and other
molecules containing primary amines.[1]

» Photostability: Resistant to photobleaching, allowing for robust and reproducible
measurements.[2]

Spectral Properties

Proper setup of the flow cytometer is crucial for optimal detection of MeCY5 fluorescence. The
spectral properties of MeCY5 are summarized in the table below.

Parameter Value Reference
Excitation Maximum (Aex) ~649 nm [2][3]
Emission Maximum (Aem) ~670 nm [1112][3]
Molar Extinction Coefficient ~250,000 M~icm—1 [11121[3]
Recommended Laser Line 633 nm or 647 nm [1][2]

Recommended Emission Filter 660/20 BP or similar

Application: Cell Proliferation Assay

MeCY5-NHS ester can be used to track cell proliferation by covalently labeling intracellular
proteins. As cells divide, the dye is distributed equally between daughter cells, resulting in a
sequential halving of fluorescence intensity with each cell division. This allows for the
quantitative analysis of cell proliferation over time.

Experimental Workflow: Cell Proliferation Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Cy5 NHS Ester | AAT Bioquest [aatbio.com]

2. goldbio.com [goldbio.com]

3. MeCY5-NHS ester (potassium) | Benchchem [benchchem.com]

 To cite this document: BenchChem. [Application Notes and Protocols: MeCY5-NHS Ester in
Flow Cytometry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15584509#using-mecy5-nhs-ester-in-flow-cytometry-
applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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